Cas no 1227514-29-5 (2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine)

• Product Name: 2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine
• CAS No: 1227514-29-5
• MF: C₁₂H₉BrFNO
• MW: 282.108365774155
• CID: 4921296
• Update Time: 2025-07-02

2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine
• 2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine

• Inchi： 1S/C12H9BrFNO/c13-7-10-4-5-11(12(16)15-10)8-2-1-3-9(14)6-8/h1-6H,7H2,(H,15,16)
• InChI Key： SVPHRKQAABVJLY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(N1)=O)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine

Recent Advances in the Study of 2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine (CAS: 1227514-29-5)

2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine (CAS: 1227514-29-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which allow for versatile modifications and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and autoimmune diseases, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors using 1227514-29-5 as a starting material, which showed promising results in preclinical models of rheumatoid arthritis and certain types of leukemia.

In addition to its applications in kinase inhibitor development, 2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine has also been investigated for its potential use in the design of positron emission tomography (PET) tracers. The fluorine atom in its structure makes it a suitable candidate for radiolabeling with fluorine-18, a commonly used isotope in PET imaging. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the synthesis of fluorine-18 labeled analogs of this compound, which demonstrated high affinity for specific receptors in the brain, suggesting potential applications in neuroimaging and the study of neurological disorders such as Alzheimer's disease.

The synthetic routes to 2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine have also seen significant improvements in recent years. Traditional methods often involved multi-step processes with low yields and poor scalability. However, a 2022 paper in Organic Process Research & Development described a novel one-pot synthesis approach that significantly improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical production. This advancement is expected to facilitate further research and development of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the optimization of 2-Bromomethyl-5-(3-fluorophenyl)-6-hydroxypyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and the recent progress in its application underscore its potential as a valuable tool in drug discovery. Ongoing research is likely to uncover additional therapeutic avenues and further refine its utility in medicinal chemistry.